Cas no 108605-62-5 (A77 1726 (E/Z) Mixture)

• Product Name: A77 1726 (E/Z) Mixture
• CAS No: 108605-62-5
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• MDL: MFCD00910058
• CID: 196305
• PubChem ID: 54684141
• Update Time: 2025-11-02

A77 1726 (E/Z) Mixture Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-hydroxy-N-(4-(trifluoromethyl)phenyl)but-2-enamide
• Terflunomide
• 2-Cyano-3-hydroxy-N-(4-(trifluoromethyl)phenyl-2-butenamide
• 2-Butenamide,2-cyano-3-hydroxy-N-[4-(trifluoromethyl)phenyl]-
• 2-Cyano-3-hydroxy-N-(4-(trifluoromethyl)phenyl)but-2-enamide,teriflunomide
• 2-CYANO-3-OH-N-(4-TRIFLUOROMETHYLPHENYL) CROTONAMIDE
• 2-Cyano-3OH-N-(4-trifluoromethylphenyl) crotonamide-d4
• Teriflunamide
• Teriflunomide
• TeriflunoMide, A77 1726
• (Z)-2-cyano-3-hydroxy-N-(4-(trifluoromethyl)phenyl)but-2-enamide
• 2-Butenamide (2-cyano-3-hydroxy-N-[4-(trifluoromethyl)phenyl]
• 2-Cyano-3-hydroxy-N-(4-trifluoromethylphenyl)crotonamide
• 2-Cyano-3-hydroxy-N-[4-(trifluoromethyl)phenyl]but-2-enamide
• Su 20
• A77 1726
• Aids013145
• Aids-013145
• Teriflunomide(Random Configuration)
• N-(4-TRIFLUOROMETHYLPHENYL)-2-CYANO-3-HYDROXYCROTOAMIDE
• A77 1726 (E/Z) Mixture
• Flucyamide
• Aubagio
• HMR 1726
• HMR1726
• A 771726
• teriflunomida
• teriflunomidum
• RS 61980
• A771726
• 2-Cyano-3-hydroxy-N-(4-(trifluoromethyl)phenyl)-2-butenamide
• (Z)-2-cyano-alpha,alpha,alpha-trifluoro-3-hydroxy-p-crotonotoluidide
• 1C058IKG3B
• N-(4-Trifluoromethylphenyl)-2-cyano-2-hydroxycrotonamide
• (Z)-2-cyano-3-hydroxy-N-[4-(trifluoro
• (Z)-2-cyano-3-hydroxy-N-[4-(trifluoromethyl)phenyl]but-2-enamide
• (
• (E/Z)-Teriflunomide
• AC-26446
• A 77-1726;A771726;HMR1726;CAS# 108605-62-5
• NCGC00263218-07
• A801897
• 108605-62-5
• Aubagio (TN)
• (2Z)-2-Cyano-3-hydroxy-N-[4-(trifluoromethyl)phenyl]but-2-enamide (Teriflunomide)
• 2-Cyano-3-OH-N-(4-trifluoromethylphenyl)croton amide
• SW219377-1
• (2Z)-2-cyano-3-hydroxy-N-(4-(trifluoromethyl)phenyl)-2-butenamide
• (Z)-2-Cyano-alpha'alpha'alpha-trifluoro-3-hydroxy-p-crotonotoluidide
• NCGC00263218-13
• J-010046
• 2-Butenamide, 2-cyano-3-hydroxy-N-(4-(trifluoromethyl)phenyl)-
• D10172
• (Z)-2-cyano-3-hydroxy-N-(4-(trifluoromethyl)phenyl)-2-butenamide
• LE-0275
• (Z)-2-Cyano-3-hydroxy-N-[4-(trifluoromethyl)phenyl]-2-butenamide
• NSC766118
• CCG-267145
• DIMETHYL APROBARBITAL
• Teriflunomide [USAN:INN]
• HMR-1726
• EN300-189832
• DTXSID80893457
• A 77-1726
• 2-cyano-3-hydroxy-n-[4-(trifluoromethyl)phenyl]-2-butenamide
• LEFLUNOMIDE IMPURITY B (EP IMPURITY)
• SCHEMBL22661
• TERIFLUNOMIDE [ORANGE BOOK]
• SU-0020
• TERIFLUNOMIDE [WHO-DD]
• 2-BUTENAMIDE, 2-CYANO-3-HYDROXY-N-(4-(TRIFLUOROMETHYL)PHENYL)-, (2Z)-
• AKOS015994773
• 2-hydroxyethylidene-cyanoacetic acid-4-trifluoromethyl anilide
• 2-Butenamide, 2-cyano-3-hydroxy-N-[4-(trifluoromethyl)phenyl]-, (2Z)-
• TERIFLUNOMIDE [MI]
• TERIFLUNOMIDE [VANDF]
• Teriflunomide(A-771726)
• A26
• TERIFLUNOMIDE [EP MONOGRAPH]
• GTPL6844
• L04AA31
• N-[4-(Trifluoromethyl)phenyl]-2-cyano-3-hydroxycrotonamide
• TERIFLUNOMIDE [USAN]
• MFCD00910058
• NSC-766118
• BDBM50018011
• T3287
• s4169
• (2Z)-2-[hydroxy-[4-(trifluoromethyl)anilino]methylidene]-3-oxobutanenitrile
• RS-61980
• UNII-1C058IKG3B
• Teriflunomide (USAN)
• A77-1726
• Q3077133
• (2z)-2-Cyano-3-Hydroxy-N-[4-(Trifluoromethyl)phenyl]but-2-Enamide
• 2-Butenamide, 2-cyano-3-hydroxy-N-[4-(trifluoromethyl)phenyl]-
• 163451-81-8
• CS-0033021
• AB01565775_02
• A882574
• 2-cyano-3-hydroxy-N-[4-(trifluoromethyl)phenyl]-2Z-butenamide
• HY-110159
• A-771726
• N-(4-trifluoromethylphenyl)-2-cyano-3-hydroxycrotonamide
• A 1726, A77-1726, A771726, Flucyamide, HMR 1726, N-(4-Trifluoromethylphenyl)-2-cyano-3-hydroxycrotoamide, SU 20
• 2-Butenamide, 2-cyano-3-hydroxy-N-(4-(trifluoromethyl)phenyl)-, (Z)-
• TERIFLUNOMIDE (EP MONOGRAPH)
• LEFLUNOMIDE IMPURITY B [EP IMPURITY]
• (Z)-2-cyano-3-hydroxy-N-(4-(trifluoromethyl)phenyl)but-2-enamide.
• DB08880
• DTXCID401323471
• (2Z)-2-cyano-3-hydroxy-N-(4-(trifluoromethyl)phenyl)but-2-enamide
• CHEBI:68540
• A 1726
• Teriflunomide [INN]
• Z1878131003
• DA-78329
• Teriflunomide(A-771726)?
• GLXC-04382

• MDL： MFCD00910058
• Inchi： 1S/C12H9F3N2O2/c1-7(18)10(6-16)11(19)17-9-4-2-8(3-5-9)12(13,14)15/h2-5,18H,1H3,(H,17,19)/b10-7-
• InChI Key： UTNUDOFZCWSZMS-YFHOEESVSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(/C(/C#N)=C(/C)\O)=O)(F)F

Computed Properties

• Exact Mass: 270.06200
• Monoisotopic Mass: 270.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 3.3
• Topological Polar Surface Area: 73.1

Experimental Properties

• Color/Form: White solid
• Density: 1.424±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 410.8 °C at 760 mmHg
• Flash Point: 202.3 °C
• Refractive Index: 1.551
• Solubility: Almost insoluble (0.026 g/l) (25 º C),
• PSA: 73.12000
• LogP: 3.07248

A77 1726 (E/Z) Mixture Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature(BD14439)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on A77 1726 (E/Z) Mixture

Comprehensive Overview of A77 1726 (E/Z) Mixture (CAS No. 108605-62-5): Properties, Applications, and Market Insights

The A77 1726 (E/Z) Mixture (CAS No. 108605-62-5) is a chemically significant compound that has garnered attention in pharmaceutical research and industrial applications. This mixture, composed of both E and Z isomers, plays a pivotal role in the development of therapeutic agents, particularly in the field of immunomodulation. Its unique structural properties make it a subject of ongoing scientific exploration, especially in the context of autoimmune diseases and metabolic studies.

One of the most notable aspects of A77 1726 (E/Z) Mixture is its relationship to leflunomide, a well-known immunosuppressive drug. The active metabolite of leflunomide, teriflunomide, shares structural similarities with A77 1726, making this mixture a valuable reference standard in pharmacokinetic and pharmacodynamic studies. Researchers frequently utilize A77 1726 (E/Z) Mixture to investigate the mechanisms of action of related compounds, ensuring accurate and reproducible results in preclinical trials.

In terms of chemical properties, A77 1726 (E/Z) Mixture exhibits distinct characteristics due to the presence of both E and Z isomers. The E-isomer is often associated with higher stability, while the Z-isomer may display varying reactivity under different conditions. This duality makes the mixture particularly useful in synthetic chemistry, where isomer-specific reactions are crucial for producing high-purity intermediates. The CAS No. 108605-62-5 serves as a unique identifier, ensuring precise documentation and traceability in research and industrial settings.

The applications of A77 1726 (E/Z) Mixture extend beyond pharmaceuticals. It is increasingly being explored in material science, particularly in the development of bioactive coatings and drug delivery systems. Its compatibility with various polymers and nanomaterials has opened new avenues for creating advanced medical devices with enhanced therapeutic efficacy. Additionally, the mixture’s role in enzyme inhibition studies has made it a staple in biochemical research, contributing to breakthroughs in understanding cellular signaling pathways.

From a market perspective, the demand for A77 1726 (E/Z) Mixture is steadily rising, driven by the growing emphasis on personalized medicine and targeted therapies. Pharmaceutical companies and research institutions are investing heavily in compounds like A77 1726 to develop next-generation treatments for chronic inflammatory conditions. The mixture’s versatility and reliability have positioned it as a key component in the toolkit of modern drug discovery.

In conclusion, A77 1726 (E/Z) Mixture (CAS No. 108605-62-5) stands as a critical compound in both scientific research and industrial applications. Its unique isomer composition, coupled with its broad utility in pharmaceuticals and material science, ensures its continued relevance in advancing medical and technological innovations. As research progresses, the potential applications of this mixture are expected to expand, further solidifying its importance in the chemical and life sciences.